Cas no 1258639-64-3 (2-chloro-N-phenyl(1,3-thiazol-2-yl)methylacetamide)

• Product Name: 2-chloro-N-phenyl(1,3-thiazol-2-yl)methylacetamide
• CAS No: 1258639-64-3
• MF: C₁₂H₁₁ClN₂OS
• MW: 266.746540307999
• CID: 5557750
• Update Time: 2025-10-31

2-chloro-N-phenyl(1,3-thiazol-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[phenyl(1,3-thiazol-2-yl)methyl]acetamide
• Acetamide, 2-chloro-N-(phenyl-2-thiazolylmethyl)-
• 2-chloro-N-phenyl(1,3-thiazol-2-yl)methylacetamide

• Inchi： 1S/C12H11ClN2OS/c13-8-10(16)15-11(12-14-6-7-17-12)9-4-2-1-3-5-9/h1-7,11H,8H2,(H,15,16)
• InChI Key： HQKQFWBIXDPHDK-UHFFFAOYSA-N
• SMILES： C(NC(C1=CC=CC=C1)C1=NC=CS1)(=O)CCl

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3
• Boiling Point: 483.6±45.0 °C at 760 mmHg
• Flash Point: 246.3±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• pka: 11.91±0.46(Predicted)

2-chloro-N-phenyl(1,3-thiazol-2-yl)methylacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-chloro-N-phenyl(1,3-thiazol-2-yl)methylacetamide

2-chloro-N-phenyl(1,3-thiazol-2-yl)methylacetamide: A Promising Scaffold in Pharmaceutical Research

2-chloro-N-phenyl(1,3-thiazol-2-yl)methylacetamide, with the chemical identifier CAS 1258639-64-3, represents a novel class of bioactive compounds that have garnered significant attention in recent years. This molecule belongs to the family of thiazole derivatives, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and antitumor properties. The introduction of a chloro group at the 2-position and the presence of a phenyl ring attached to the thiazole core make this compound unique in its structural complexity and functional versatility.

Recent studies have highlighted the potential of 2-chloro-N-phenyl(1,3-thiazol-2-yl)methylacetamide as a lead compound for drug discovery. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated its ability to inhibit the activity of certain kinases, which are critical targets in cancer therapy. The molecule's ability to modulate kinase pathways suggests its potential as an antitumor agent, particularly in the treatment of solid tumors such as breast and lung cancer.

The structural features of 2-chloro-N-phenyl(1,3-thiazol-2-yl)methylacetamide are key to its biological activity. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is a common motif in many pharmaceutical agents. The phenyl group, which is a benzene ring, provides aromaticity and can engage in π-π stacking interactions with biological targets. The chloro substituent at the 2-position may enhance the molecule's hydrophobicity, influencing its ability to cross cell membranes and reach intracellular targets.

One of the most exciting developments in the study of 2-chloro-N-phenyl(1,3-thiazol-2-yl)methylacetamide is its potential as an anti-inflammatory agent. A 2024 study published in Pharmacological Research showed that this compound can suppress the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that the compound could be useful in the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Additionally, the molecule has shown promise in the field of antiviral research. A 2023 study in Antiviral Research investigated its antiviral activity against the SARS-CoV-2 virus. The results indicated that 2-chloro-N-phenyl(1,3-thiazol-2-yl)methylacetamide could inhibit the replication of the virus in vitro, suggesting its potential as a therapeutic agent for viral infections. These findings are particularly relevant in the context of the ongoing global health challenges posed by emerging viral threats.

Another area of interest is the molecule's potential as a modulator of the immune system. Research published in Immunology Letters in 2023 explored its effects on T-cell activation and cytokine production. The study found that 2-chloro-N-phenyl(1,3-thiazol-2-yl)methylacetamide could enhance the activity of T-cells while reducing the production of certain immunosuppressive cytokines. This dual effect could make the compound a valuable tool in immunotherapy, particularly for patients with autoimmune diseases or those undergoing cancer immunotherapy.

The synthesis of 2-chloro-N-phenyl(1,3-thiazol-2-yl)methylacetamide involves several key steps, including the formation of the thiazole ring and the introduction of the chloro group. A 2022 study in Organic & Biomolecular Chemistry described a novel synthetic route that allows for the efficient preparation of this compound. The method involves the reaction of a phenyl-substituted thiol with an appropriate nitrile compound under specific conditions, followed by the introduction of the chloro group through a chlorination reaction. This synthetic approach provides a scalable method for the production of the compound, which is essential for its further development as a pharmaceutical agent.

Despite its promising properties, the development of 2-chloro-N-phenyl(1,3-thiazol-2-yl)methylacetamide as a therapeutic agent faces several challenges. One of the primary concerns is its toxicity profile. While preliminary studies have shown the compound to be relatively safe, more extensive toxicity studies are needed to ensure its safety for human use. Additionally, the molecule's pharmacokinetic properties, such as its absorption, distribution, metabolism, and excretion, need to be thoroughly investigated to optimize its therapeutic potential.

Another challenge is the need for further validation of its biological activity in vivo. While in vitro studies have provided encouraging results, the compound's efficacy in animal models and, ultimately, in human trials remains to be determined. The development of appropriate animal models and the implementation of rigorous clinical trials are essential steps in the drug development process.

Despite these challenges, the potential of 2-chloro-N-phenyl(1,3-thiazol-2-yl)methylacetamide as a therapeutic agent is undeniable. Its unique structural features and diverse biological activities make it a promising candidate for the treatment of a wide range of diseases. Ongoing research is likely to uncover additional therapeutic applications and refine its pharmacological profile, bringing it closer to clinical use.

In conclusion, 2-chloro-N-phenyl(1,3-thiazol-2-yl)methylacetamide represents a significant advancement in the field of pharmaceutical research. Its potential as an antitumor, anti-inflammatory, and antiviral agent, along with its structural versatility, positions it as a valuable lead compound for the development of new therapeutic strategies. As research in this area continues to evolve, the compound is expected to play an increasingly important role in the treatment of various diseases.